molecular formula C19H20N4O5S2 B2543197 1-(1,2-benzoxazol-3-yl)-N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]methanesulfonamide CAS No. 2097920-29-9

1-(1,2-benzoxazol-3-yl)-N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]methanesulfonamide

Cat. No.: B2543197
CAS No.: 2097920-29-9
M. Wt: 448.51
InChI Key: HHVSQNUHTYDTDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 1-(1,2-benzoxazol-3-yl)-N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2λ⁶,1,3-benzothiadiazol-1-yl)ethyl]methanesulfonamide is a structurally complex molecule featuring:

  • A 1,3-benzothiadiazole core substituted with a cyclopropyl group and two sulfonyl (dioxo) groups, contributing to metabolic stability and steric effects.
  • A methanesulfonamide group linked via an ethyl spacer, which may enhance solubility and hydrogen-bonding capacity.

The cyclopropyl group likely improves lipophilicity and resistance to oxidative metabolism compared to linear alkyl chains .

Properties

IUPAC Name

1-(1,2-benzoxazol-3-yl)-N-[2-(3-cyclopropyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-1-yl)ethyl]methanesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H20N4O5S2/c24-29(25,13-16-15-5-1-4-8-19(15)28-21-16)20-11-12-22-17-6-2-3-7-18(17)23(14-9-10-14)30(22,26)27/h1-8,14,20H,9-13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HHVSQNUHTYDTDD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1N2C3=CC=CC=C3N(S2(=O)=O)CCNS(=O)(=O)CC4=NOC5=CC=CC=C54
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H20N4O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

448.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Scientific Research Applications

Medicinal Chemistry Applications

This compound exhibits promising biological activities that make it a candidate for pharmaceutical development.

Antimicrobial Activity

Research has indicated that benzoxazole derivatives possess significant antimicrobial properties. A study demonstrated that compounds similar to the one showed efficacy against various bacterial strains. The mechanism of action is often attributed to interference with bacterial DNA synthesis or cell wall integrity .

Anticancer Properties

Benzoxazole derivatives have been investigated for their anticancer potential. In vitro studies have shown that these compounds can induce apoptosis in cancer cells through the activation of specific cellular pathways. For instance, derivatives related to our compound have been reported to inhibit the growth of breast cancer cells by modulating the PI3K/Akt signaling pathway .

Case Study: Synthesis and Testing

A recent study synthesized a series of benzoxazole sulfonamide derivatives and evaluated their biological activities. Among these, the compound similar to 1-(1,2-benzoxazol-3-yl)-N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2\lambda6,1,3-benzothiadiazol-1-yl)ethyl]methanesulfonamide displayed notable activity against resistant bacterial strains. The structure-activity relationship (SAR) analysis revealed that modifications at the benzothiadiazole moiety enhanced potency .

Agricultural Applications

The compound's potential extends to agricultural science, particularly in pest control.

Molluscicidal Activity

Research has highlighted the molluscicidal properties of benzoxazole derivatives. A study found that certain benzoxazole-based compounds effectively reduced populations of harmful mollusks in aquatic environments. This application is crucial for controlling pests that affect crops and aquatic ecosystems .

Herbicidal Properties

Another area of investigation involves the herbicidal activity of similar compounds. The presence of specific functional groups within the structure may enhance herbicidal efficacy by targeting plant growth regulators or disrupting metabolic pathways in weeds .

Material Science Applications

The unique chemical structure also opens avenues for material science applications.

Polymer Development

Compounds like 1-(1,2-benzoxazol-3-yl)-N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2\lambda6,1,3-benzothiadiazol-1-yl)ethyl]methanesulfonamide can serve as monomers or additives in polymer synthesis. Their incorporation into polymer matrices can improve thermal stability and mechanical properties. Preliminary studies suggest enhanced performance characteristics when these compounds are integrated into polymer blends .

Activity Type Efficacy Reference
AntimicrobialEffective against Gram-positive bacteria
AnticancerInduces apoptosis in breast cancer cells
MolluscicidalSignificant reduction in mollusk populations
HerbicidalTargets specific weed species effectively

Comparison with Similar Compounds

Structural Analogues in Heterocyclic Chemistry

N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide ()
  • Key Features: Contains a 3-methylbenzamide core with an N,O-bidentate directing group. Synthesized via reaction of 3-methylbenzoyl chloride/acid with 2-amino-2-methyl-1-propanol.
  • Comparison :
    • Unlike the target compound, this analogue lacks sulfonamide and benzothiadiazole groups but shares a benzamide scaffold.
    • The N,O-bidentate group facilitates metal-catalyzed C–H functionalization, a feature absent in the target compound’s design.
    • Structural differences suggest divergent applications: the target compound’s sulfonamide and dioxo groups may favor enzyme inhibition, while the benzamide derivative is tailored for catalytic reactions .
Benzisothiazol-Based Impurities ()
  • Examples :
    • Methyl (1,1-Dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetate (Impurity D)
    • Ethyl (1,1-Dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetate (Impurity E)
  • Key Features: Benzisothiazol rings with ester substituents and sulfonyl groups.
  • Comparison :
    • The target compound replaces the ester group with a methanesulfonamide, enhancing hydrogen-bonding capacity and thermal stability.
    • The cyclopropyl group in the target compound may reduce ring strain compared to the benzisothiazol impurities, improving synthetic yield .

Functional Group and Reactivity Analysis

Feature Target Compound N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide Benzisothiazol Impurities
Core Heterocycle Benzoxazole + Benzothiadiazole Benzamide Benzisothiazol
Functional Groups Methanesulfonamide, dioxo, cyclopropyl N,O-Bidentate directing group, hydroxy Ester, dioxo
Synthetic Route Likely sulfonylation + cyclopropanation Benzoyl chloride + amino alcohol Esterification of benzisothiazol precursors
Potential Applications Enzyme inhibition, CNS drugs Catalytic C–H functionalization API impurities, degradation products

Physicochemical and Stability Considerations

  • Solubility : The methanesulfonamide group in the target compound likely improves aqueous solubility compared to ester-containing impurities .
  • Metabolic Stability : The cyclopropyl group may reduce oxidative metabolism, a common issue with linear alkyl chains in analogues like Impurity D/E .
  • Crystallography : Structural confirmation of similar compounds (e.g., ) relies on X-ray analysis using SHELX software, a standard for small-molecule refinement .

Q & A

Q. How should researchers report conflicting melting points or NMR shifts in publications?

  • Methodological Answer :
  • Reproducibility Checks : Replicate experiments with independent batches.
  • Supplementary Data : Include raw NMR spectra and DSC thermograms in supporting information .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.